N-(2-methoxy-5-nitrophenyl)pentanamide

• IUPAC Name: N-(2-methoxy-5-nitrophenyl)pentanamide
• InChI: InChI=1S/C12H16N2O4/c1-3-4-5-12(15)13-10-8-9(14(16)17)6-7-11(10)18-2/h6-8H,3-5H2,1-2H3,(H,13,15)
• InChI Key: FDXIWJNSZXYJKY-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])OC
• Molecular Formula: C12H16N2O4
• Molecular Weight: 252.27 g/mol

Description

N-(2-methoxy-5-nitrophenyl)pentanamide, also known as MNPN, is a chemical compound that has been studied for its potential applications in scientific research. MNPN is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 277.29 g/mol.

Mechanism of Action

The mechanism of action of N-(2-methoxy-5-nitrophenyl)pentanamide involves the reaction of the nitro group with thiols, leading to the formation of a thioether product and the release of nitrite ions. The resulting thioether product is fluorescent and can be detected using spectroscopic techniques.
Biochemical and Physiological Effects:
This compound has been shown to selectively react with thiols in biological samples, leading to the formation of a fluorescent thioether product. This property of this compound makes it a useful tool for studying thiol-containing proteins and enzymes in biological systems. This compound has also been shown to have low toxicity in vitro, making it a safe option for use in scientific research.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-methoxy-5-nitrophenyl)pentanamide in lab experiments include its selectivity for thiols, its fluorescence properties, and its low toxicity. However, this compound has some limitations, including its sensitivity to pH and temperature, which can affect its fluorescence properties. This compound also has a limited solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research on N-(2-methoxy-5-nitrophenyl)pentanamide. One area of interest is the development of this compound-based fluorescent probes for the detection of thiols in living cells and tissues. Another area of research is the optimization of the reaction conditions for this compound, including pH and temperature, to improve its fluorescence properties. Additionally, the use of this compound in combination with other fluorescent probes and imaging techniques could lead to new insights into the role of thiols in biological processes.

Synthesis Methods

N-(2-methoxy-5-nitrophenyl)pentanamide can be synthesized using a multi-step reaction process that involves the reaction of 2-methoxy-5-nitrobenzaldehyde with pentanoyl chloride in the presence of a catalyst, followed by reduction using sodium borohydride. The resulting product is this compound, which can be purified through recrystallization.

Scientific Research Applications

N-(2-methoxy-5-nitrophenyl)pentanamide has been studied for its potential use as a fluorescent probe for the detection of thiols in biological samples. Thiols are important biomolecules that play a role in various physiological processes, including antioxidant defense, protein folding, and signal transduction. This compound has been shown to selectively react with thiols, leading to a fluorescence signal that can be detected using spectroscopic techniques. This property of this compound makes it a useful tool for studying thiol-containing proteins and enzymes in biological systems.